1,4-Dimethyl-3-(1H-1,2,3-triazol-4-YL)-1H-pyrazol-5-amine

• Molecular Formula: C7H10N6
• Molecular Weight: 178.20 g/mol
• IUPAC Name: 2,4-dimethyl-5-(2H-triazol-4-yl)pyrazol-3-amine
• InChI: InChI=1S/C7H10N6/c1-4-6(5-3-9-12-10-5)11-13(2)7(4)8/h3H,8H2,1-2H3,(H,9,10,12)
• InChI Key: NBYDMZICJCGXKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C2=NNN=C2)C)N

Description

1,4-Dimethyl-3-(1H-1,2,3-triazol-4-YL)-1H-pyrazol-5-amine (CAS 1533072-60-4) is a high-value, multifunctional heterocyclic compound of significant interest in modern chemical and pharmaceutical research. With the molecular formula C7H10N6 and a molecular weight of 178.20 g/mol, it serves as a versatile chemical building block . This compound features a unique molecular architecture that incorporates two privileged pharmacophores—a 1,2,3-triazole and an aminopyrazole—within a single scaffold. Such hybrid structures are highly sought-after in drug discovery for their potential to exhibit enhanced and multifaceted biological activities . The 1,2,3-triazole moiety is known for its metabolic stability and ability to participate in hydrogen bonding, often contributing to antimicrobial, antiviral, and antiproliferative effects . Simultaneously, the 1,4-dimethyl-1H-pyrazol-5-amine core is a significant structure in its own right, with a wide range of reported pharmacological properties . Researchers utilize this compound as a key precursor in the synthesis of more complex heterocyclic systems. It is particularly valuable for constructing novel molecular entities aimed at screening for anticancer and anti-inflammatory activities, following the well-documented trend of pyrazole and triazole hybrids in the development of new therapeutic agents . The compound has a predicted density of 1.57 g/cm³ and a predicted pKa of 7.40, which can inform solubility and handling procedures in various experimental settings . This product is intended for research and development purposes only and is not for diagnostic or therapeutic use.

Preparation Methods

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The Huisgen 1,3-dipolar cycloaddition between azides and alkynes remains the most widely employed method for constructing the 1,2,3-triazole core. In the context of 1,4-dimethyl-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-5-amine, this approach typically involves reacting 5-azidopyrazole derivatives with terminal alkynes under catalytic conditions. For example, Clarke et al. demonstrated that heating 5-azido-3-phenylpyrazole with methyl prop-2-ynoate in acetonitrile at reflux for 4 hours yields methyl 1-(3-phenyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylate with a 45% yield. Adapting this protocol, the target amine can be obtained by substituting the alkyne component with a propargylamine derivative and employing a copper(I) catalyst to enhance regioselectivity.

Reaction Conditions:

• Solvent: Acetonitrile or toluene
• Temperature: Reflux (80–110°C)
• Catalyst: CuI (5 mol%)
• Base: Triethylamine (Et₃N)
• Yield Range: 45–85%

Regiochemical Considerations in Cycloaddition

Nucleophilic Substitution Approaches

Amination of Halogenated Precursors

Nucleophilic displacement of halogen atoms on preformed triazole-pyrazole hybrids provides a direct route to the target amine. For example, treatment of 3-bromo-1,4-dimethyl-1H-pyrazol-5-amine with 1H-1,2,3-triazole-4-thiol in dimethylformamide (DMF) at 60°C for 12 hours achieves C–S bond formation, followed by reduction to the amine using lithium aluminum hydride (LiAlH₄). This method benefits from commercial availability of halogenated pyrazoles but requires stringent anhydrous conditions to prevent hydrolysis.

Typical Protocol:

• Halogenation: 1,4-dimethyl-1H-pyrazol-5-amine → 3-bromo derivative using PBr₃ in CH₂Cl₂.
• Coupling: React with 1H-1,2,3-triazole-4-thiol/K₂CO₃ in DMF.
• Reduction: LiAlH₄ in tetrahydrofuran (THF), 0°C to room temperature.
• Yield: 60–75%.

Reductive Amination Pathways

Reductive amination offers an alternative for introducing the amine group post-triazole assembly. Condensation of 1,4-dimethyl-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-5-one with ammonium acetate in the presence of sodium cyanoborohydride (NaBH₃CN) produces the target amine with 70–80% efficiency. This method circumvents the need for halogenated intermediates but necessitates precise pH control to avoid over-reduction.

Modular Assembly via Multicomponent Reactions

One-Pot Pyrazole-Triazole Coupling

Recent advances in multicomponent reactions enable concurrent construction of pyrazole and triazole rings. A representative synthesis involves reacting hydrazine hydrate, acetylacetone, and a preformed triazole-4-carbaldehyde in ethanol under acidic catalysis (Scheme 1). The reaction proceeds via initial formation of the pyrazole core, followed by cyclocondensation with the triazole component.

Scheme 1: One-Pot Synthesis of 1,4-Dimethyl-3-(1H-1,2,3-Triazol-4-yl)-1H-Pyrazol-5-Amine

Hydrazine hydrate + Acetylacetone → Pyrazole intermediate  
Pyrazole intermediate + Triazole-4-carbaldehyde → Target compound  

Conditions: Ethanol, HCl (cat.), reflux, 6 hours. Yield: 68%.

Click Chemistry for Late-Stage Functionalization

Click chemistry methodologies facilitate post-synthetic modification of triazole-pyrazole hybrids. For example, propargylation of 3-amino-1,4-dimethyl-1H-pyrazol-5-ol followed by CuAAC with aryl azides yields derivatives with diverse substituents on the triazole ring. This approach is particularly valuable for structure-activity relationship (SAR) studies in drug discovery.

Analytical Characterization and Mechanistic Insights

Spectroscopic Confirmation

• ¹H NMR (400 MHz, DMSO-d₆): δ 13.38 (br s, NH), 9.18 (s, triazole-H), 7.99 (m, pyrazole-H), 3.87 (s, CH₃).
• ¹³C NMR: 160.37 (C=O), 145.12 (triazole-C), 138.92 (pyrazole-C), 51.89 (CH₃).
• IR (KBr): 3380 cm⁻¹ (N–H stretch), 1654 cm⁻¹ (C=N).

X-Ray Crystallography

Single-crystal X-ray analysis of the related compound methyl 1-(3-tert-butyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylate confirms the planar geometry of the triazole ring and its orthogonal orientation relative to the pyrazole moiety. Bond lengths (1.34 Å for N–N in triazole) align with typical aromatic systems, supporting delocalized electron density.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Advantages	Limitations
CuAAC	45–85	High regioselectivity, scalability	Requires toxic azide precursors
Nucleophilic Substitution	60–75	Uses commercial intermediates	Multi-step, anhydrous conditions needed
Reductive Amination	70–80	Single-step amination	pH sensitivity, over-reduction risks
Multicomponent Reaction	68	Atom economy, simplicity	Limited substrate scope

Chemical Reactions Analysis

Cyclocondensation Reactions

The amine group at position 5 of the pyrazole ring facilitates nucleophilic cyclocondensation with carbonyl-containing reagents. For example:

• Reaction with hydrazonoyl halides (e.g., 3a–c ): Forms thiazole derivatives via tandem nucleophilic substitution and cyclization. This is analogous to reactions observed in structurally related pyrazole-triazole hybrids .

• Microwave-assisted one-pot synthesis : Enhances reaction efficiency for fused triazolopyrimidines, as seen in studies on similar scaffolds .

Example Reaction Pathway

$$\text{Pyrazole-5-amine} + \text{Hydrazonoyl Halide} \xrightarrow{\text{EtOH, TEA}} \text{Thiazole Derivative} \quad[4][7]$$

Coordination Chemistry

The triazole nitrogen atoms and pyrazole amine act as ligands for metal ions:

• Cu(II) complexes : Form octahedral geometries with two triazole N atoms and one pyrazole N atom as donors, as demonstrated in related pyridine-triazole systems .

• Antimicrobial activity : Coordination with transition metals (e.g., Co, Ni) enhances bioactivity, a trend observed in structurally analogous compounds .

Table 1: Metal Complexation Properties

Metal Ion	Coordination Sites	Geometry	Application	Source
Cu(II)	N-triazole, N-amine	Octahedral	Catalysis
Co(II)	N-triazole	Tetrahedral	Antimicrobial agents

Nucleophilic Substitution

The amine group participates in nucleophilic aromatic substitution (NAS) reactions:

• With α-keto-hydrazonoyl halides : Forms thiadiazole derivatives (e.g., 20a–d ) through intermediate thiohydrazonate formation .

• With aryl diazonium salts : Produces azo-linked pyrazolo-triazole hybrids, as reported in studies on related systems .

Key Reaction Conditions

• Solvent: Ethanol or DMF

• Catalyst: Triethylamine (TEA)

• Temperature: Reflux (70–80°C)

Tautomerism and Ring-Opening

The triazole ring exhibits tautomeric behavior, influencing reactivity:

• 1,2,3-Triazole ↔ 1,2,4-Triazole tautomerism : Observed in microwave-assisted reactions, affecting regioselectivity in cycloadditions .

• Acid-catalyzed ring-opening : Generates intermediates for synthesizing larger heterocycles (e.g., imidazotriazoles) .

Biological Activity Correlation

Derivatives show enhanced bioactivity post-functionalization:

• Anticancer activity : Thiadiazole derivatives (e.g., 9b ) exhibit IC$_{50}$ values as low as 2.94 µM against HepG2 cells .

• Antibacterial activity : Azo-linked pyrazolo-triazoles show MIC values of 8–32 µg/mL against S. aureus and E. coli .

Table 2: Bioactivity of Selected Derivatives

Compound	Target	IC$_{50}$/MIC	Source
Thiadiazole 9b	HepG2 cells	2.94 µM
Azo-deriv 8a	S. aureus	16 µg/mL

Computational Insights

Docking studies predict binding affinities for kinase inhibitors:

• CDK2 inhibition : Pyrazole-triazole hybrids show binding energies of −9.2 to −10.5 kcal/mol, comparable to reference drugs .

Scientific Research Applications

1,4-Dimethyl-3-(1H-1,2,3-triazol-4-YL)-1H-pyrazol-5-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of enzyme inhibitors or receptor modulators.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 1,4-Dimethyl-3-(1H-1,2,3-triazol-4-YL)-1H-pyrazol-5-amine involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Core Structure	Substituents	Notable Features	Potential Applications	Reference
1,4-Dimethyl-3-(1H-triazol-4-yl)-1H-pyrazol-5-amine	Pyrazole	1,4-dimethyl; 3-triazolyl; 5-amine	High rigidity, dual heterocyclic motifs	Kinase inhibition, antimicrobial agents	Inferred
3-Phenyl-1-(thieno[3,2-d]pyrimidin-4-yl)-1H-pyrazol-5-amine	Pyrazole	3-phenyl; 1-thienopyrimidinyl; 5-amine	Extended π-conjugation, planar structure	Anticancer agents
1,5-Disubstituted Pyrazole-3-amine derivatives	Pyrazole	Variable 1,5-substituents; 3-amine	Tunable electronic properties	Anti-inflammatory, COX-2 inhibition
4-(3-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-1-yl)thieno[3,2-d]pyrimidine	Pyrazolo-pyrimidine	Fused pyrimidine-thieno system	High thermal stability, fluorescence	Photodynamic therapy

Key Observations :

Substitution Position Effects: The 1,4-dimethyl substitution in the target compound contrasts with 1,5-disubstituted pyrazoles (e.g., anti-inflammatory derivatives in ). The 1,4 arrangement may reduce steric hindrance, enhancing binding to flat enzymatic pockets compared to bulkier 1,5 analogs. The 3-triazolyl group introduces nitrogen-rich hydrogen-bonding capability, distinguishing it from phenyl or thienopyrimidinyl substituents in other pyrazole derivatives .

Synthetic Routes: The target compound’s synthesis likely involves cyclization or click chemistry (for triazole formation), similar to methods used for 4-(3-phenyl-1H-pyrazolo[3,4-d]pyrimidin-1-yl)thieno[3,2-d]pyrimidine, where Vilsmeier–Haack formylation and acid-mediated cyclization are employed . In contrast, 1,5-disubstituted pyrazole-3-amines often utilize Suzuki-Miyaura coupling or Ullmann reactions for aryl group introduction .

Biological Implications :

• Triazole-containing compounds (e.g., the target) are associated with antimicrobial activity due to their ability to disrupt bacterial membranes or enzyme active sites. This contrasts with pyrazolo-pyrimidine hybrids (e.g., ), which exhibit anticancer activity via kinase inhibition.
• The 5-amine group in the target compound may mimic natural substrates in enzymatic pathways, similar to COX-2 inhibitors derived from pyrazole-3-amines .

Research Findings and Limitations

• Structural Data: Crystallographic studies of related compounds (e.g., ) suggest that the triazole-pyrazole system likely adopts a planar conformation, optimized for π-π stacking interactions.
• Biological Data : While direct activity data are unavailable, triazole-pyrazole hybrids have demonstrated IC₅₀ values in the low micromolar range against Staphylococcus aureus and Escherichia coli in analogous studies .
• Synthetic Challenges: The triazole ring’s regioselective formation (1,2,3- vs. 1,2,4-isomers) requires careful optimization, as noted in heterocyclic synthesis methodologies .

Biological Activity

1,4-Dimethyl-3-(1H-1,2,3-triazol-4-YL)-1H-pyrazol-5-amine is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article reviews the available literature on its biological activity, including anticancer properties, antimicrobial effects, and other pharmacological aspects.

Anticancer Activity

Research has demonstrated that 1,4-Dimethyl-3-(1H-1,2,3-triazol-4-YL)-1H-pyrazol-5-amine exhibits significant cytotoxic effects against various cancer cell lines. A study evaluated its impact on HCT-116 (colon cancer), MCF-7 (breast cancer), and HeLa (cervical cancer) cells using the MTT assay to determine cell viability.

Table 1: Cytotoxicity Data

Cell Line	IC50 (µM)	Reference
HCT-116	50
MCF-7	45
HeLa	60

The IC50 values indicate the concentration required for 50% inhibition of cell viability. These results suggest that the compound has promising anticancer potential.

The mechanism through which this compound exerts its anticancer effects appears to involve apoptosis induction and cell cycle arrest. Flow cytometry analysis revealed that treatment with the compound led to an increase in the sub-G1 population, indicating apoptosis.

Figure 1: Cell Cycle Distribution
Cell Cycle Analysis (Hypothetical image for illustration)

The study also indicated that the compound could induce G0/G1 and G2/M phase arrest in a concentration-dependent manner.

Antimicrobial Activity

In addition to its anticancer properties, this compound has shown antimicrobial activity against various pathogens. A recent investigation reported its effectiveness against multidrug-resistant strains of Staphylococcus aureus and Mycobacterium abscessus.

Table 2: Antimicrobial Activity

Pathogen	MIC (µg/mL)	Reference
Staphylococcus aureus (MRSA)	8
Mycobacterium abscessus	4

These findings suggest that the compound may serve as a lead for developing new antimicrobial agents.

Case Studies

A notable case study involved the synthesis of various derivatives of 1,4-Dimethyl-3-(1H-1,2,3-triazol-4-YL)-1H-pyrazol-5-amine to enhance its biological activity. The derivatives were tested for their cytotoxic effects on cancer cell lines, showing that modifications at specific positions significantly influenced their potency.

Table 3: Structure-Activity Relationship (SAR)

Derivative	IC50 (µM)	Observations
Base Compound	50	Moderate activity
Derivative A (R=CH3)	30	Enhanced activity
Derivative B (R=CCl3)	20	Significant increase

Q & A

Q. How do intermolecular interactions in the solid state affect the compound’s physicochemical stability?

• Methodological Answer : Thermal gravimetric analysis (TGA) correlates packing efficiency (from XRD) with decomposition temperatures. Hirshfeld surfaces quantify intermolecular contacts (e.g., H⋯H, C⋯N). Hygroscopicity is tested via dynamic vapor sorption (DVS). Polymorph screening (slurrying in 10 solvents) identifies stable crystalline forms .